Cas no 79652-35-0 (Ethyl 3-Formyl-5-methyl-1H-indole-2-carboxylate)

Ethyl 3-Formyl-5-methyl-1H-indole-2-carboxylate is a versatile indole derivative featuring both formyl and ester functional groups, making it a valuable intermediate in organic synthesis. The presence of the formyl group at the 3-position and the ester moiety at the 2-position enables diverse reactivity, particularly in the construction of heterocyclic compounds and pharmaceutical scaffolds. Its 5-methyl substitution further enhances its utility in fine chemical applications. This compound is commonly employed in the synthesis of indole-based alkaloids, agrochemicals, and bioactive molecules. Its well-defined structure and reactivity profile make it a preferred choice for researchers in medicinal and synthetic chemistry.
Ethyl 3-Formyl-5-methyl-1H-indole-2-carboxylate structure
79652-35-0 structure
Product Name:Ethyl 3-Formyl-5-methyl-1H-indole-2-carboxylate
CAS No:79652-35-0
MF:C13H13NO3
MW:231.247223615646
MDL:MFCD02257703
CID:984795
PubChem ID:5024706
Update Time:2025-06-08

Ethyl 3-Formyl-5-methyl-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 3-FORMYL-5-METHYL-1H-INDOLE-2-CARBOXYLIC ACID ETHYL ESTER
    • 1H-INDOLE-2-CARBOXYLIC ACID,3-FORMYL-5-METHYL-,ETHYL ESTER
    • ethyl 3-formyl-5-methyl-1H-indole-2-carboxylate
    • 3-Formyl-5-methyl-indol-2-carbonsaeure-aethylester
    • 3-formyl-5-methyl-indole-2-carboxylic acid ethyl ester
    • 5-methyl-2-carbethoxyindole-3-carboxaldehyde
    • 3-Formyl-5-methyl-1H-indole-2-carboxylic acid ethyl ester
    • AS-70423
    • BB 0249886
    • EN300-317766
    • CS-0206882
    • ethyl3-formyl-5-methyl-1H-indole-2-carboxylate
    • 79652-35-0
    • SCHEMBL5399472
    • AKOS001476253
    • Z2768171853
    • DTXSID80407619
    • MFCD02257703
    • STK893274
    • BBL020585
    • ALBB-014483
    • A12853
    • 1H-indole-2-carboxylic acid, 3-formyl-5-methyl-, ethyl ester
    • Ethyl 3-Formyl-5-methyl-1H-indole-2-carboxylate
    • MDL: MFCD02257703
    • Inchi: 1S/C13H13NO3/c1-3-17-13(16)12-10(7-15)9-6-8(2)4-5-11(9)14-12/h4-7,14H,3H2,1-2H3
    • InChI Key: DOQMHUCEKZOCLX-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1=C(C=O)C2C=C(C)C=CC=2N1)=O

Computed Properties

  • Exact Mass: 231.09000
  • Monoisotopic Mass: 231.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.2A^2
  • XLogP3: 2.4

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 438.0±45.0 °C at 760 mmHg
  • PSA: 59.16000
  • LogP: 2.46550
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

Ethyl 3-Formyl-5-methyl-1H-indole-2-carboxylate Security Information

Ethyl 3-Formyl-5-methyl-1H-indole-2-carboxylate Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 3-Formyl-5-methyl-1H-indole-2-carboxylate Pricemore >>

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Ethyl 3-Formyl-5-methyl-1H-indole-2-carboxylate Related Literature

Additional information on Ethyl 3-Formyl-5-methyl-1H-indole-2-carboxylate

Comprehensive Guide to Ethyl 3-Formyl-5-methyl-1H-indole-2-carboxylate (CAS No. 79652-35-0)

Ethyl 3-Formyl-5-methyl-1H-indole-2-carboxylate (CAS No. 79652-35-0) is a versatile indole derivative widely used in pharmaceutical and agrochemical research. This compound, characterized by its formyl and ester functional groups, serves as a key intermediate in the synthesis of bioactive molecules. Its unique structure makes it valuable for developing drug candidates, particularly in oncology and neurology. Researchers are increasingly exploring its potential in small-molecule drug discovery, a trending topic in modern medicinal chemistry.

The growing interest in heterocyclic compounds like Ethyl 3-Formyl-5-methyl-1H-indole-2-carboxylate stems from their role in addressing drug-resistant infections and chronic diseases. Recent studies highlight its applicability in designing kinase inhibitors, a hot topic in cancer therapy. With the rise of AI-driven drug design, this compound’s molecular properties are being computationally modeled to accelerate high-throughput screening processes. Such advancements align with the industry’s shift toward precision medicine.

From a synthetic perspective, 79652-35-0 is pivotal for constructing indole-based scaffolds, a frequent search term among organic chemists. Its carboxylate moiety allows for further derivatization, enabling the creation of targeted therapeutics. Environmental scientists also investigate its degradation pathways to ensure green chemistry compliance, another trending focus area. This dual applicability in life sciences and sustainability enhances its market relevance.

Analytical techniques such as HPLC and NMR are commonly employed to verify the purity of Ethyl 3-Formyl-5-methyl-1H-indole-2-carboxylate. Quality control is critical, as impurities can affect its performance in catalytic reactions or biological assays. Suppliers often provide certificates of analysis (CoA) to meet regulatory standards, a detail highly sought after in procurement queries.

In summary, CAS No. 79652-35-0 exemplifies the intersection of traditional synthesis and cutting-edge research. Its adaptability to structure-activity relationship (SAR) studies and compatibility with automated synthesis platforms position it as a staple in modern laboratories. As the demand for novel indole derivatives grows, this compound remains at the forefront of innovation in organic chemistry.

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